Cas no 674791-94-7 ( )

• Product Name: &nbsp
• CAS No: 674791-94-7
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 966095
• PubChem ID: 29923125
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (R)-1-benzyl-3-isopropylpiperazine
• Piperazine, 3-(1-methylethyl)-1-(phenylmethyl)-, (3R)-
• 674791-94-7
• (3R)-1-benzyl-3-propan-2-ylpiperazine
• A26347
• CS-0183907
• (3R)-1-Benzyl-3-(propan-2-yl)piperazine
• SCHEMBL14085915
• DTXSID30652213
• (R)-4-Benzyl-2-Isopropyl-Piperazine
•  

• Inchi： 1S/C14H22N2/c1-12(2)14-11-16(9-8-15-14)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3/t14-/m0/s1
• InChI Key： HPOGZEGDXGTDSX-AWEZNQCLSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN[C@H](C(C)C)C1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 310℃
• Flash Point: 113℃